5-bromo-N-phenyl-1-benzofuran-2-carboxamide

• IUPAC Name: 5-bromo-N-phenyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H10BrNO2/c16-11-6-7-13-10(8-11)9-14(19-13)15(18)17-12-4-2-1-3-5-12/h1-9H,(H,17,18)
• InChI Key: PIGSLHWSPLAAGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC3=C(O2)C=CC(=C3)Br
• Molecular Formula: C15H10BrNO2
• Molecular Weight: 316.15 g/mol

Description

5-bromo-N-phenyl-1-benzofuran-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as GSK-3 inhibitor, which is an enzyme that plays a crucial role in various cellular processes, including cell differentiation, proliferation, and apoptosis.

Mechanism of Action

The mechanism of action of 5-bromo-N-phenyl-1-benzofuran-2-carboxamide involves the inhibition of GSK-3 enzyme activity. This enzyme plays a crucial role in various cellular processes, including the regulation of glycogen synthesis, gene expression, and cell differentiation. By inhibiting GSK-3 activity, 5-bromo-N-phenyl-1-benzofuran-2-carboxamide can modulate these cellular processes, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-phenyl-1-benzofuran-2-carboxamide have been extensively studied in various preclinical models. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease and bipolar disorder. Additionally, it has been found to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the treatment of various inflammatory and neoplastic disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-bromo-N-phenyl-1-benzofuran-2-carboxamide is its specificity towards GSK-3 enzyme inhibition. This compound has been found to have minimal off-target effects, making it a promising candidate for therapeutic applications. However, one of the limitations of this compound is its poor solubility, which can make it challenging to administer in vivo.

Future Directions

The potential therapeutic applications of 5-bromo-N-phenyl-1-benzofuran-2-carboxamide have generated significant interest in the scientific community. Future research directions for this compound include the development of more potent and selective GSK-3 inhibitors, the investigation of its potential therapeutic applications in various neurological and inflammatory disorders, and the optimization of its pharmacokinetic properties to enhance its efficacy in vivo.
In conclusion, 5-bromo-N-phenyl-1-benzofuran-2-carboxamide is a promising compound with potential therapeutic applications in various neurological and inflammatory disorders. Its specificity towards GSK-3 inhibition makes it a promising candidate for therapeutic development. However, further research is needed to optimize its pharmacokinetic properties and investigate its potential therapeutic applications in various disease models.

Scientific Research Applications

5-bromo-N-phenyl-1-benzofuran-2-carboxamide has been extensively studied for its potential pharmacological properties. This compound has been found to exhibit inhibitory activity against GSK-3, which makes it a promising candidate for the treatment of various neurological disorders such as Alzheimer's disease, bipolar disorder, and schizophrenia. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties, which further adds to its potential therapeutic applications.